2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 242926-25G |
Dimethyl fumarate |
624-49-7 | 25g |
¥423.98 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 242926-100G |
Dimethyl fumarate |
624-49-7 | 100g |
¥754.35 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | V900731-500G |
Dimethyl fumarate |
624-49-7 | Vetec | 500G |
265.78 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807018-2.5kg |
Dimethyl fumarate |
624-49-7 | 97% | 2.5kg |
916.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807019-2.5kg |
Dimethyl fumarate |
624-49-7 | 99% | 2.5kg |
1,518.00 | 2021-05-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0835179351- 5g |
Dimethyl fumarate |
624-49-7 | 99% | 5g |
¥ 42.4 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0835179343- 25g |
Dimethyl fumarate |
624-49-7 | 99% | 25g |
¥ 90.6 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0835179335- 100g |
Dimethyl fumarate |
624-49-7 | 99% | 100g |
¥ 167.1 | 2021-05-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 50744-100MG |
Dimethyl fumarate |
624-49-7 | 100mg |
¥1741 | 2024-12-25 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2118-500MG |
Dimethyl fumarate |
624-49-7 | 500mg |
¥1643.12 | 2024-12-22 |
Audited Supplier
Audited Supplier
Audited Supplier
Dimethyl fumarate, with the chemical formula C6H6O4 and CAS number 624-49-7, is a compound that has garnered significant attention in the field of pharmaceuticals and biomedicine. This organofumaric acid derivative is known for its versatile applications, particularly in the treatment of multiple sclerosis (MS) and its potential benefits in other therapeutic areas. This article provides a detailed exploration of Dimethyl fumarate, delving into its chemical properties, mechanisms of action, clinical applications, and the latest research findings that highlight its significance in modern medicine.
The chemical structure of Dimethyl fumarate consists of a fumaric acid backbone with two methyl groups attached to the carboxyl groups. This structural configuration imparts unique pharmacological properties that make it an effective therapeutic agent. The compound is primarily used under the brand name Tecfidera for the treatment of relapsing forms of multiple sclerosis, where it has demonstrated remarkable efficacy in reducing the frequency of relapses and delaying disability progression.
In recent years, research on Dimethyl fumarate has expanded beyond its primary application in MS to explore its potential in other neurological and inflammatory conditions. Studies have indicated that Dimethyl fumarate exerts its therapeutic effects through multiple mechanisms, including modulation of immune responses and antioxidant properties. These mechanisms are crucial in understanding how the compound can mitigate inflammation and neurodegeneration associated with various diseases.
One of the most intriguing aspects of Dimethyl fumarate is its ability to activate the Nrf2 pathway, a transcription factor that plays a key role in antioxidant defense mechanisms. Activation of Nrf2 leads to the upregulation of antioxidant proteins, which helps protect cells from oxidative stress—a common factor in many neurodegenerative diseases. This mechanism has been a focal point in recent research, as it offers insights into how Dimethyl fumarate can be repurposed for conditions beyond MS.
Evidence from clinical trials has consistently shown the efficacy of in reducing disease activity in multiple sclerosis patients. For instance, a landmark study published in the New England Journal of Medicine demonstrated that patients treated with Tecfidera experienced a significant reduction in relapse rates compared to those on placebo. Additionally, long-term follow-up studies have shown that the benefits of are sustained over time, making it a reliable long-term treatment option for MS patients.
Beyond its applications in neurology, research is exploring the potential uses of in other inflammatory and autoimmune disorders. Preliminary studies have suggested that it may have beneficial effects in conditions such as rheumatoid arthritis and psoriasis. These findings are particularly exciting as they open up new avenues for therapeutic intervention using an already well-established drug.
The safety profile of is another critical aspect that has been extensively studied. While generally well-tolerated, common side effects include flushing, gastrointestinal discomfort, and lymphopenia. However, these side effects are often mild to moderate and manageable with appropriate medical supervision. Long-term safety data from clinical trials continue to support the overall safety profile of Tecfidera, reinforcing its position as a cornerstone therapy for multiple sclerosis.
In conclusion, (CAS No. 624-49-7) is a multifaceted compound with significant therapeutic implications in the field of pharmaceuticals and biomedicine. Its primary application in treating multiple sclerosis has been well-documented, but ongoing research suggests potential benefits in other neurological and inflammatory conditions. The unique mechanisms of action underlying its therapeutic effects, particularly its activation of the Nrf2 pathway and modulation of immune responses, make it a subject of intense scientific interest. As research continues to uncover new applications and refine our understanding of its mechanisms, is poised to remain a key player in modern medicine.
